Cas no 78926-01-9 (Ethyl 2-(4-methylphenyl)propanoate)
78926-01-9 structure
Product Name:Ethyl 2-(4-methylphenyl)propanoate
CAS No:78926-01-9
MF:C12H16O2
MW:192.254243850708
CID:2678987
PubChem ID:11070524
Update Time:2024-10-27
Ethyl 2-(4-methylphenyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 2-(4-methylphenyl)propanoate
- ethyl 2-(p-tolyl)propanoate
- Ethyl 2-p-Tolylpropionate
- 2-p-tolyl-propionic acid ethyl ester
- 2-(p-tolyl)-propionic acid ethyl ester
- 2-(4-Methylphenyl)propanoic acid ethyl ester
- Benzeneacetic acid, alpha,4-dimethyl-, ethyl ester
- starbld0012051
- DB-171068
- YOMWWINHWVYWKU-UHFFFAOYSA-N
- 78926-01-9
- SCHEMBL3279844
- Ethyl 2-(4-methylphenyl)propanoate
-
- Inchi: 1S/C12H16O2/c1-4-14-12(13)10(3)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
- InChI Key: YOMWWINHWVYWKU-UHFFFAOYSA-N
- SMILES: O(CC)C(C(C)C1C=CC(C)=CC=1)=O
Computed Properties
- Exact Mass: 192.115029749g/mol
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3
Ethyl 2-(4-methylphenyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X92585-1g |
ethyl 2-(p-tolyl)propanoate |
78926-01-9 | 95% | 1g |
¥1288.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X92585-5g |
ethyl 2-(p-tolyl)propanoate |
78926-01-9 | 95% | 5g |
¥2768.0 | 2023-09-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X92585-200mg |
ethyl 2-(p-tolyl)propanoate |
78926-01-9 | 95% | 200mg |
¥648.0 | 2023-09-05 | |
| Aaron | AR01WKFA-200mg |
ethyl 2-(p-tolyl)propanoate |
78926-01-9 | 95% | 200mg |
$122.00 | 2025-02-12 | |
| Aaron | AR01WKFA-1g |
ethyl 2-(p-tolyl)propanoate |
78926-01-9 | 95% | 1g |
$238.00 | 2025-02-12 | |
| Aaron | AR01WKFA-5g |
ethyl 2-(p-tolyl)propanoate |
78926-01-9 | 95% | 5g |
$529.00 | 2025-02-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1574605-1g |
Ethyl 2-(p-tolyl)propanoate |
78926-01-9 | 98% | 1g |
¥1920.00 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1574605-5g |
Ethyl 2-(p-tolyl)propanoate |
78926-01-9 | 98% | 5g |
¥4140.00 | 2024-07-28 | |
| 1PlusChem | 1P01WK6Y-200mg |
ethyl 2-(p-tolyl)propanoate |
78926-01-9 | 95% | 200mg |
$120.00 | 2024-04-21 | |
| Aaron | AR01WKFA-25g |
ethyl 2-(p-tolyl)propanoate |
78926-01-9 | 95% | 25g |
$1836.00 | 2025-02-12 |
Ethyl 2-(4-methylphenyl)propanoate Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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